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Compound of Interest

Compound Name: Bace2-IN-1

Cat. No.: B15606792

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the dissolution and preparation of a

stock solution of Bace2-IN-1, a highly selective inhibitor of β-site amyloid precursor protein

cleaving enzyme 2 (BACE2). Accurate preparation of this stock solution is critical for ensuring

reproducible and reliable results in experimental settings, particularly in research related to

Type 2 Diabetes.[1]

Physicochemical Properties and Solubility
Bace2-IN-1 is a solid, white to off-white compound.[1] A summary of its key physicochemical

properties is provided in the table below.
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Property Value Reference

Molecular Formula C₃₆H₃₈F₃N₃O₃ [1]

Molecular Weight 617.70 g/mol [1]

Appearance Solid, white to off-white [1]

Solubility in DMSO 62 mg/mL (100.37 mM) [1]

Note on Solubility: The dissolution of Bace2-IN-1 in DMSO may require ultrasonication and

warming to achieve the specified concentration.[1] It is also crucial to use a fresh, anhydrous

grade of Dimethyl Sulfoxide (DMSO), as its hygroscopic nature can negatively affect the

solubility of the compound.[1]

Experimental Protocol: Preparation of a 10 mM
Bace2-IN-1 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Bace2-IN-1 in DMSO.

This concentration is a common starting point for creating working solutions for various in vitro

assays.

Materials:

Bace2-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes

Analytical balance

Vortex mixer

Water bath sonicator

Pipettes and sterile filter tips
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Procedure:

Calculate the required mass of Bace2-IN-1:

To prepare 1 mL of a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight (

g/mol ) / 1000

Mass (mg) = 10 mM × 1 mL × 617.70 g/mol / 1000 = 6.177 mg

Weigh the Bace2-IN-1 powder:

Place a sterile microcentrifuge tube on the analytical balance and tare it.

Carefully weigh out approximately 6.18 mg of Bace2-IN-1 powder and add it to the tared

tube. Record the exact mass.

Add DMSO to the powder:

Based on the actual mass of Bace2-IN-1 weighed, calculate the precise volume of DMSO

needed to achieve a 10 mM concentration.

Volume (mL) = [Mass (mg) / 617.70 ( g/mol )] / 10 (mM)

Carefully add the calculated volume of fresh, anhydrous DMSO to the microcentrifuge

tube containing the Bace2-IN-1 powder.

Dissolve the compound:

Tightly cap the microcentrifuge tube.

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the tube in a water bath for 5-10 minutes.

Gentle warming in a 37°C water bath can also aid dissolution.[1]

Visually inspect the solution to ensure there are no visible particles.
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Aliquot and Store:

Once the Bace2-IN-1 is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. This will prevent degradation from

repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.

For long-term storage (up to 6 months), store the aliquots at -80°C.[1] For short-term

storage (up to 1 month), -20°C is suitable.[1]

Workflow for Bace2-IN-1 Stock Solution Preparation
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Caption: Workflow for the preparation of Bace2-IN-1 stock solution.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling Bace2-IN-1 and DMSO.

Handle the Bace2-IN-1 powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

DMSO can facilitate the absorption of other chemicals through the skin. Avoid direct contact.

Consult the Safety Data Sheet (SDS) for Bace2-IN-1 for comprehensive safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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